Cas no 118939-17-6 (4-Methanesulfonyl-2-(trifluoromethyl)benzoic acid)
118939-17-6 structure
Product Name:4-Methanesulfonyl-2-(trifluoromethyl)benzoic acid
CAS No:118939-17-6
MF:C9H7F3O4S
MW:268.209692239761
CID:3670186
PubChem ID:14257011
Update Time:2025-04-22
4-Methanesulfonyl-2-(trifluoromethyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-(methylsulfonyl)-2-(trifluoromethyl)-
- 4-Methanesulfonyl-2-(trifluoromethyl)benzoic acid
- 2-(trifluoromethyl)-4-(methylsulfonyl)benzoic acid
- 4-Methanesulfonyl-2-(trifluoromethyl)benzoicacid
- 4-Methylsulfonyl-2-(trifluoromethyl)benzoic acid
- BS-30223
- 118939-17-6
-
- Inchi: 1S/C9H7F3O4S/c1-17(15,16)5-2-3-6(8(13)14)7(4-5)9(10,11)12/h2-4H,1H3,(H,13,14)
- InChI Key: NCJTZIGOMMCULI-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=C(S(C)(=O)=O)C=C1C(F)(F)F
Computed Properties
- Exact Mass: 268.00171436Da
- Monoisotopic Mass: 268.00171436Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 395
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 79.8Ų
4-Methanesulfonyl-2-(trifluoromethyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M260198-100mg |
4-Methanesulfonyl-2-(trifluoromethyl)benzoic acid |
118939-17-6 | 100mg |
$155.00 | 2023-05-18 | ||
| TRC | M260198-250mg |
4-Methanesulfonyl-2-(trifluoromethyl)benzoic acid |
118939-17-6 | 250mg |
$316.00 | 2023-05-18 | ||
| TRC | M260198-500mg |
4-Methanesulfonyl-2-(trifluoromethyl)benzoic acid |
118939-17-6 | 500mg |
$477.00 | 2023-05-18 | ||
| TRC | M260198-1g |
4-Methanesulfonyl-2-(trifluoromethyl)benzoic acid |
118939-17-6 | 1g |
$ 560.00 | 2022-06-04 | ||
| TRC | M260198-1000mg |
4-Methanesulfonyl-2-(trifluoromethyl)benzoic acid |
118939-17-6 | 1g |
$678.00 | 2023-05-18 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00814869-1g |
4-Methanesulfonyl-2-(trifluoromethyl)benzoic acid |
118939-17-6 | 97% | 1g |
¥2645.0 | 2023-02-24 | |
| AN HUI ZE SHENG Technology Co., Ltd. | M260198-100mg |
4-Methanesulfonyl-2-(trifluoromethyl)benzoicacid |
118939-17-6 | 100mg |
¥1320.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | M260198-250mg |
4-Methanesulfonyl-2-(trifluoromethyl)benzoicacid |
118939-17-6 | 250mg |
¥2700.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | M260198-500mg |
4-Methanesulfonyl-2-(trifluoromethyl)benzoicacid |
118939-17-6 | 500mg |
¥4140.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | M260198-1g |
4-Methanesulfonyl-2-(trifluoromethyl)benzoicacid |
118939-17-6 | 1g |
¥5880.00 | 2023-09-15 |
4-Methanesulfonyl-2-(trifluoromethyl)benzoic acid Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Sethuraman Sathyamoorthi,M. Kanagaraj,Murugavel Kathiresan J. Mater. Chem. A, 2016,4, 4562-4569
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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4. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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